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Compound of Interest

Compound Name: Benz(l)aceanthrylene

CAS No.: 211-91-6

Cat. No.: B126762

Get Quote

Technical Monograph: Benz[l]aceanthrylene
High-Potency Cyclopenta-Fused Polycyclic Aromatic Hydrocarbon (CP-PAH)[1]

Document Control:

Classification: Technical Safety & Handling Guide (TSHG)[1]

Subject: Benz[l]aceanthrylene (B[l]A)[1][2][3][4]

CAS Registry Number: 211-91-6[1][4]

Primary Hazard: Genotoxic Carcinogen (Category 1B)[1]

Executive Summary & Molecular Identity[1]
Benz[l]aceanthrylene is a cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH).[1][2][3]

[5] Unlike alternant PAHs (e.g., Benzo[a]pyrene), CP-PAHs contain a five-membered ring fused

to the aromatic system. This structural feature significantly alters the compound's electronic
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properties and metabolic fate, often resulting in higher mutagenic potency than standard

reference PAHs.

This guide is designed for researchers investigating environmental mutagenesis, combustion

byproducts, or PAH metabolism. It synthesizes safety data with mechanistic toxicology to

ensure handling protocols are commensurate with the molecule's specific biological activity.

Physicochemical Data Table
Property Value / Description Note

Chemical Name Benz[l]aceanthrylene Isomer of Benz[j]aceanthrylene

CAS Number 211-91-6
Distinct from [j] isomer (202-

33-5)

Molecular Formula C₂₀H₁₂

Molecular Weight 252.31 g/mol

Physical State Solid (Crystalline powder) Usually off-white to tan/yellow

Solubility
DMSO, Dichloromethane,

Toluene
Insoluble in water

LogP (Predicted) ~5.8 - 6.2 Highly Lipophilic

Melting Point >160°C (Predicted)
Experimental data sparse;

treat as high-melting solid

Hazard Identification & Toxicology[1]
GHS Classification (derived from CP-PAH class data)
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Hazard Class Category H-Code Hazard Statement

Carcinogenicity 1B H350 May cause cancer.[1]

Germ Cell

Mutagenicity
2 H341

Suspected of causing

genetic defects.[1]

Aquatic Toxicity Acute 1 H400
Very toxic to aquatic

life.[1]

Aquatic Toxicity Chronic 1 H410

Very toxic to aquatic

life with long lasting

effects.[1][6]

Mechanistic Toxicology: The Cyclopenta-Ring Activation
Expert Insight: Standard PAHs typically require metabolic activation at the "bay region" to form

diol-epoxides.[1] However, Benz[l]aceanthrylene possesses a fused cyclopenta-ring.[1][2][5]

Research indicates that oxidation at this five-membered ring (forming 1,2-oxides) is a primary

activation pathway, leading to DNA adducts that are often more resistant to repair than those

formed by B[a]P.

In comparative assays (mouse lymphoma and peripheral blood lymphocytes), B[l]A has

demonstrated higher cytotoxicity and a sharper elevation in Sister Chromatid Exchange (SCE)

frequencies than Benzo[a]pyrene, suggesting exceptional clastogenic potential [1, 2].[2]

Metabolic Activation Pathway (Diagram)
The following diagram illustrates the divergent metabolic activation of CP-PAHs compared to

standard PAHs, highlighting the critical role of the cyclopenta-ring oxidation.
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Figure 1: Metabolic activation pathways of Benz[l]aceanthrylene.[1] The red path denotes the

highly potent cyclopenta-ring oxidation unique to CP-PAHs.

Safe Handling & Engineering Controls
Due to the high lipophilicity and potency of B[l]A, standard laboratory nitrile gloves are often

insufficient for prolonged handling, especially when the compound is dissolved in organic

solvents.

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Gloves (Dry Solid) Double Nitrile (min 5 mil)
Sufficient for weighing dry

powder.[1]

Gloves (Solution)
Silver Shield (Laminate) or

Viton

PAHs in DMSO/DCM can

permeate nitrile in <5 mins.[1]

Respiratory N95 (minimum) or P100

If handling open powder

outside a hood (NOT

RECOMMENDED).[1]

Body Tyvek Lab Coat + Sleeves

Prevents particulate

accumulation on cotton

clothing.[1]

Eye Chemical Splash Goggles
Standard protection against

solvent splash.[1]

Experimental Protocol: Preparation of Stock Solutions
Objective: Solubilize B[l]A safely for biological assays.

Engineering Control: Perform all steps within a certified Class II Biological Safety Cabinet

(BSC) or Chemical Fume Hood.[1]

Weighing:

Place a pre-tared vial inside the balance.
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Use a disposable anti-static spatula.[1]

Critical: Do not return excess powder to the source container to prevent cross-

contamination of the bulk stock.

Solubilization:

Add Dimethyl Sulfoxide (DMSO) to achieve a concentration of 10–50 mM.

Vortex for 30 seconds. If dissolution is incomplete, sonicate in a water bath (sealed vial) at

37°C for 5 minutes.

Note: Avoid Acetone if using plastic consumables, as it may leach plasticizers that interfere

with biological assays.

Storage:

Aliquot into amber glass vials (Teflon-lined caps).

Store at -20°C.

Label clearly: "DANGER: CARCINOGEN - CP-PAH".[1]

Emergency Response & Waste Management
Spill Response Workflow
In the event of a solid spill or solution spill, immediate containment is required to prevent

aerosolization.[1]
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Figure 2: Emergency response workflow for Benz[l]aceanthrylene spills. Emphasis on

preventing aerosolization of dry powder.

Deactivation (Surface Decontamination)
Unlike biological agents, PAHs cannot be "killed" with bleach.[1] They must be chemically

degraded or physically removed.

Removal: Wipe surfaces with Ethanol (70%) or Acetone to solubilize residues.

Destruction (Advanced): For heavy contamination, use a solution of Potassium

Permanganate (KMnO₄) in dilute sulfuric acid (oxidizing agent), though this is corrosive and
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requires specific compatibility checks.[1] Standard soap and water is ineffective.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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